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Compound of Interest

Compound Name: yc-1

Cat. No.: B235206 Get Quote

This document provides immediate safety, handling, and disposal protocols for YC-1, a potent

inhibitor of Hypoxia-Inducible Factor-1α (HIF-1α) and a nitric oxide (NO)-independent activator

of soluble guanylyl cyclase (sGC). The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative and physical data for

YC-1.
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Property Value

Chemical Name
3-(5'-Hydroxymethyl-2'-furyl)-1-

benzylindazole[1]

Molecular Formula C₁₉H₁₆N₂O₂[1]

Molecular Weight 304.3 g/mol [1]

CAS Number 170632-47-0[1]

Appearance White to yellow powder

Solubility
DMF: 20 mg/ml, DMSO: 20 mg/ml, Ethanol: 20

mg/ml[1]

Purity ≥99%[1]

Storage Temperature -20°C

Operational Plan: Personal Protective Equipment
(PPE)
Standard laboratory procedures should be followed when handling YC-1. The recommended

Personal Protective Equipment (PPE) includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: A dust mask or respirator is recommended, especially when handling

the powder form to avoid inhalation.

Body Protection: A laboratory coat must be worn.

Experimental Protocol: Preparation of YC-1 Stock
Solution
This protocol outlines the steps for preparing a stock solution of YC-1 for in vitro experiments.
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Pre-Experiment Checklist:

Ensure all necessary PPE is worn correctly.

Verify that the chemical fume hood is functioning properly.

Have spill containment materials readily available.

Procedure:

All handling of solid YC-1 should be performed in a chemical fume hood to minimize

inhalation risk.

To prepare a stock solution, carefully weigh the desired amount of YC-1 powder.

Slowly add the appropriate solvent (e.g., DMSO) to the powder to achieve the desired

concentration (e.g., 20 mg/ml).[1]

Vortex or sonicate the solution until the YC-1 is completely dissolved.

Store the stock solution in a tightly sealed vial at -20°C.

Signaling Pathway of YC-1 in HIF-1α Inhibition
YC-1 inhibits the transcriptional activity of HIF-1α, a key regulator of cellular response to

hypoxia. The following diagram illustrates the simplified signaling pathway.
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Figure 1. Simplified signaling pathway of YC-1's inhibitory effect on HIF-1α.

Disposal Plan
Proper disposal of YC-1 and contaminated materials is crucial to prevent environmental

contamination and ensure laboratory safety.
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Unused YC-1: Unused or expired YC-1 should be disposed of as hazardous chemical waste.

It should not be poured down the drain or mixed with general laboratory waste.

Contaminated Materials: All materials that have come into contact with YC-1, such as pipette

tips, tubes, and gloves, should be collected in a designated hazardous waste container.

Waste Collection:

Use a clearly labeled, leak-proof container for all YC-1 waste.

The label should include "Hazardous Waste" and "YC-1".

Store the waste container in a designated, secure area away from incompatible materials.

Follow your institution's specific guidelines for hazardous waste pickup and disposal. In

the absence of specific institutional guidelines, consult local environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b235206?utm_src=pdf-body
https://www.benchchem.com/product/b235206?utm_src=pdf-body
https://www.benchchem.com/product/b235206?utm_src=pdf-body
https://www.benchchem.com/product/b235206?utm_src=pdf-body
https://www.benchchem.com/product/b235206?utm_src=pdf-body
https://www.benchchem.com/product/b235206?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/81560/yc-1
https://www.benchchem.com/product/b235206#personal-protective-equipment-for-handling-yc-1
https://www.benchchem.com/product/b235206#personal-protective-equipment-for-handling-yc-1
https://www.benchchem.com/product/b235206#personal-protective-equipment-for-handling-yc-1
https://www.benchchem.com/product/b235206#personal-protective-equipment-for-handling-yc-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b235206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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